2-Ethyl-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol
• IUPAC Name: 2-ethyl-7-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H14N4O/c1-3-13-16-14-15-8-7-12(18(14)17-13)10-5-4-6-11(9-10)19-2/h4-9H,3H2,1-2H3
• InChI Key: WJXKVGISNLQNRX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC=NC2=N1)C3=CC(=CC=C3)OC

Description

2-Ethyl-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine is a heterocyclic compound that belongs to the class of triazolopyrimidines. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of new therapeutic agents. The structure of this compound includes a triazole ring fused to a pyrimidine ring, with an ethyl group at the 2-position and a methoxyphenyl group at the 7-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine can be achieved through various methods. One common approach involves the use of enaminonitriles and benzohydrazides under microwave irradiation. This catalyst-free and additive-free method is eco-friendly and results in good-to-excellent yields . The reaction involves a transamidation mechanism followed by nucleophilic addition with nitrile and subsequent condensation.

Industrial Production Methods

For industrial production, the same microwave-mediated method can be scaled up. This method is advantageous due to its efficiency, broad substrate scope, and good functional group tolerance .

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at positions where the triazole and pyrimidine rings are activated.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

2-Ethyl-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine has several applications in scientific research:

Medicinal Chemistry: It is used in the development of new drugs due to its potential biological activities, including neuroprotective and anti-inflammatory properties.

Biological Studies: The compound is studied for its effects on various biological pathways and its potential as a therapeutic agent for diseases such as neurodegenerative disorders.

Material Sciences: It has applications in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Ethyl-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit the NF-kB inflammatory pathway, which is involved in the regulation of immune responses . The compound may also interact with other proteins and enzymes, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine: This compound has a similar triazolopyrimidine structure but with different substituents.

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine: Another heterocyclic compound with a triazole ring fused to a thiadiazine ring.

Uniqueness

2-Ethyl-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. Its combination of an ethyl group and a methoxyphenyl group at specific positions makes it a valuable compound for various applications in medicinal chemistry and material sciences.